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Compound of Interest

Compound Name: MCOPPB trihydrochloride

Cat. No.: B1675958 Get Quote

Essential Safety and Handling Guide for
MCOPPB Trihydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling MCOPPB trihydrochloride in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe handling and

management of this potent non-peptide nociceptin/orphanin FQ peptide (NOP)-receptor full

agonist.

Hazard Identification and GHS Classification
MCOPPB trihydrochloride is a hazardous substance requiring careful handling to mitigate

risks. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

identifies the following hazards:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling MCOPPB
trihydrochloride in its solid (powder) or dissolved forms.

PPE Category Solid Form (Powder) Solution Form

Hand Protection
Nitrile or latex gloves (double-

gloving recommended)
Nitrile or latex gloves

Eye Protection Chemical safety goggles
Chemical safety goggles or a

face shield

Respiratory Protection
NIOSH-approved N95 (or

better) respirator

Not generally required if

handled in a fume hood

Body Protection Laboratory coat Laboratory coat

Step-by-Step Handling Procedures
3.1. Engineering Controls:

Always handle MCOPPB trihydrochloride in a certified chemical fume hood to minimize

inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible.

3.2. Weighing and Preparation of Stock Solutions:
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Don the appropriate PPE as outlined in the table above.

Designate a specific area within the fume hood for handling the compound.

Carefully weigh the desired amount of MCOPPB trihydrochloride powder. Avoid creating

dust.

To prepare a stock solution, slowly add the solvent to the powder to prevent splashing.

MCOPPB trihydrochloride is soluble in water and DMSO.

If sonication is required to dissolve the compound, ensure the container is securely capped.

3.3. General Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling, even if gloves were worn.

Accidental Release and First Aid Measures
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response:

Evacuate the area and prevent entry.

Wear appropriate PPE, including respiratory protection.

For a solid spill, carefully sweep or vacuum the material into a sealed, labeled container.

Avoid generating dust.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed,

labeled container.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
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Dispose of MCOPPB trihydrochloride and any contaminated materials as hazardous

chemical waste.

Unused Material: Collect in a clearly labeled, sealed container.

Contaminated Labware and PPE: Double-bag and label as hazardous waste.

Waste Disposal Vendor: All waste must be disposed of through a licensed hazardous waste

disposal company. Do not dispose of down the drain or in regular trash. Follow all local,

state, and federal regulations for hazardous waste disposal.

Visual Guides
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Caption: PPE Selection Workflow for MCOPPB Trihydrochloride.
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MCOPPB Trihydrochloride Waste
(Unused solid, solutions, contaminated items)

Collect in a designated,
sealed, and labeled

hazardous waste container

Store in a secure,
secondary containment area

Arrange for pickup by a
licensed hazardous

waste disposal vendor

Disposal Complete

Click to download full resolution via product page

Caption: Disposal Pathway for MCOPPB Trihydrochloride Waste.

To cite this document: BenchChem. [Personal protective equipment for handling MCOPPB
trihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675958#personal-protective-equipment-for-
handling-mcoppb-trihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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